Cas no 163268-12-0 (4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-)

4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl- structure
163268-12-0 structure
Product Name:4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
CAS No:163268-12-0
MF:C21H28N2
MW:308.460425376892
CID:1342748
PubChem ID:18381985
Update Time:2025-04-20

4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
    • 1-(3,3-diphenylpropyl)-4-methylaminopiperidine
    • SCHEMBL3639939
    • 1-(3,3-Diphenylpropyl)-N-methyl-4-piperidinamine
    • KSOISZOSMKURPJ-UHFFFAOYSA-N
    • 163268-12-0
    • DB-210987
    • 4-methylamino-1-(3,3-diphenylpropyl)piperidine
    • Inchi: 1S/C21H28N2/c1-22-20-12-15-23(16-13-20)17-14-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,20-22H,12-17H2,1H3
    • InChI Key: KSOISZOSMKURPJ-UHFFFAOYSA-N
    • SMILES: N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCC(CC1)NC

Computed Properties

  • Exact Mass: 308.22544
  • Monoisotopic Mass: 308.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

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